N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide

• IUPAC Name: N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C23H25FN6O2/c1-16-4-10-21(27-26-16)29-13-2-3-18(15-29)23(32)25-12-14-30-22(31)11-9-20(28-30)17-5-7-19(24)8-6-17/h4-11,18H,2-3,12-15H2,1H3,(H,25,32)
• InChI Key: NQKPGNQXJYERKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CCCC(C2)C(=O)NCCN3C(=O)C=CC(=N3)C4=CC=C(C=C4)F
• Molecular Formula: C23H25FN6O2
• Molecular Weight: 436.5 g/mol
• CAS No.: 1421530-08-6

Description

N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-1-(6-methylpyridazin-3-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C23H25FN6O2 and its molecular weight is 436.491. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Microwave-Assisted Synthesis and Biological Activity

• Compounds with structural similarities have been synthesized using microwave-assisted techniques, revealing potential antimicrobial, antilipase, and antiurease activities. Such methods highlight the compound's relevance in developing new antimicrobial agents with potential applications in treating various bacterial infections and conditions involving lipase and urease enzymes (Başoğlu et al., 2013).

PET Tracers for Serotonin Receptors

• Analogous compounds have been developed as PET tracers for serotonin 5-HT1A receptors, indicating the chemical structure's utility in brain imaging studies to understand neuropsychiatric disorders. Such applications are crucial for diagnosing and monitoring the treatment of conditions like depression and anxiety (García et al., 2014).

Antitumor Activity

• Research on structurally related compounds has identified selective and orally efficacious inhibitors of the Met kinase superfamily, showcasing potential applications in cancer treatment by targeting specific pathways involved in tumor growth and metastasis (Schroeder et al., 2009).

Anti-inflammatory Activity

• The compound's framework has been explored for synthesizing analogs with significant anti-inflammatory activity, highlighting its potential in developing new anti-inflammatory drugs. This area is particularly relevant for conditions like arthritis and other chronic inflammatory diseases (Rajasekaran et al., 1999).

Antimicrobial and Antitubercular Activities

• Further studies have produced compounds with notable antimicrobial and antitubercular activities, suggesting potential applications in combating bacterial infections, including drug-resistant strains. This research direction is vital for addressing the global challenge of antibiotic resistance (Bodige et al., 2020).